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Compound of Interest

Compound Name: 1-(Anilinocarbonyl)proline

Cat. No.: B1305016 Get Quote

This document provides a detailed overview of the core physicochemical properties of 1-
(Anilinocarbonyl)proline, a compound of interest in neurodegenerative disease research. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Quantitative Data Summary
The fundamental molecular characteristics of 1-(Anilinocarbonyl)proline are summarized in

the table below. This data is essential for a variety of experimental and analytical procedures,

including stoichiometry calculations, solution preparation, and spectroscopic analysis.

Property Value

Molecular Formula C12H14N2O3[1][2]

Molecular Weight 234.25 g/mol [3][4][5]

Experimental Protocols
The determination of the molecular weight of 1-(Anilinocarbonyl)proline is typically achieved

through mass spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry
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Sample Preparation: A dilute solution of 1-(Anilinocarbonyl)proline is prepared in a suitable

volatile solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common technique used for this type of molecule, as it is a soft

ionization method that minimizes fragmentation.

Mass Analysis: The ionized molecules are guided into the mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak corresponding to the molecular ion [M+H]⁺ or [M-H]⁻ is

identified to determine the molecular weight of the compound. High-resolution mass

spectrometry can be employed for highly accurate mass determination, which can also

confirm the elemental composition.

Molecular Structure and Logical Relationships
The chemical structure of 1-(Anilinocarbonyl)proline is derived from the covalent linkage of

three distinct chemical moieties: an aniline group, a carbonyl group, and a proline residue. This

relationship can be visualized as a hierarchical assembly.
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Caption: Logical relationship of the constituent parts of 1-(Anilinocarbonyl)proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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